Cas no 2171901-81-6 (1-(dimethyl-1H-1,2,3-triazol-4-yl)amino-3-fluoropropan-2-ol)

• Product Name: 1-(dimethyl-1H-1,2,3-triazol-4-yl)amino-3-fluoropropan-2-ol
• CAS No: 2171901-81-6
• MF: C₇H₁₃FN₄O
• MW: 188.202724218369
• CID: 5567452
• PubChem ID: 165594998
• Update Time: 2025-05-27

1-(dimethyl-1H-1,2,3-triazol-4-yl)amino-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(dimethyl-1H-1,2,3-triazol-4-yl)amino]-3-fluoropropan-2-ol
• EN300-1651133
• 2171901-81-6
• 1-(dimethyl-1H-1,2,3-triazol-4-yl)amino-3-fluoropropan-2-ol

• Inchi： 1S/C7H13FN4O/c1-5-7(10-11-12(5)2)9-4-6(13)3-8/h6,9,13H,3-4H2,1-2H3
• InChI Key： YKHCKMJFVIPDKR-UHFFFAOYSA-N
• SMILES： FCC(CNC1=C(C)N(C)N=N1)O

Computed Properties

• Exact Mass: 188.10733921g/mol
• Monoisotopic Mass: 188.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63Ų

Additional information on 1-(dimethyl-1H-1,2,3-triazol-4-yl)amino-3-fluoropropan-2-ol

Recent Advances in the Study of 1-(dimethyl-1H-1,2,3-triazol-4-yl)amino-3-fluoropropan-2-ol (CAS: 2171901-81-6)

The compound 1-(dimethyl-1H-1,2,3-triazol-4-yl)amino-3-fluoropropan-2-ol (CAS: 2171901-81-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in the development of novel kinase inhibitors. Its structural motif, combining a 1,2,3-triazole ring with a fluorinated propanolamine side chain, offers unique opportunities for molecular interactions with target proteins. Computational docking studies suggest that the fluorine atom and the triazole ring play critical roles in binding affinity, making this compound a promising candidate for further optimization.

In vitro assays have demonstrated that 1-(dimethyl-1H-1,2,3-triazol-4-yl)amino-3-fluoropropan-2-ol exhibits moderate inhibitory activity against several protein kinases involved in cancer progression. Notably, its selectivity profile differs from existing kinase inhibitors, suggesting a potential for reduced off-target effects. Researchers are currently exploring structure-activity relationships (SAR) to enhance its potency and selectivity.

The synthetic route to this compound has been optimized in recent publications, with improvements in yield and purity. A key advancement involves the use of click chemistry for the efficient construction of the triazole ring, followed by selective fluorination. These methodological improvements have facilitated the production of gram-scale quantities for further biological evaluation.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution properties, though metabolic stability remains an area for improvement. Current research efforts are focused on developing prodrug strategies to enhance oral bioavailability while maintaining the compound's biological activity.

Looking forward, 1-(dimethyl-1H-1,2,3-triazol-4-yl)amino-3-fluoropropan-2-ol represents an exciting starting point for the development of new therapeutic agents. Its combination of synthetic accessibility and interesting biological activity makes it a valuable tool compound for chemical biology studies and a potential lead for drug discovery programs targeting protein kinases and other biological targets.